Cas no 2172025-58-8 (1,4-dioxa-8-thiaspiro4.5decan-2-ylmethyl methanesulfonate)

• Product Name: 1,4-dioxa-8-thiaspiro4.5decan-2-ylmethyl methanesulfonate
• CAS No: 2172025-58-8
• MF: C₉H₁₆O₅S₂
• MW: 268.350340843201
• CID: 6104788
• PubChem ID: 165587420
• Update Time: 2025-10-25

1,4-dioxa-8-thiaspiro4.5decan-2-ylmethyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,4-dioxa-8-thiaspiro4.5decan-2-ylmethyl methanesulfonate
• 2172025-58-8
• 1,4-dioxa-8-thiaspiro[4.5]decan-2-ylmethyl methanesulfonate
• EN300-1614634

• Inchi： 1S/C9H16O5S2/c1-16(10,11)13-7-8-6-12-9(14-8)2-4-15-5-3-9/h8H,2-7H2,1H3
• InChI Key： HMHXNIWGZKIVFO-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)OCC(COS(C)(=O)=O)O2

Computed Properties

• Exact Mass: 268.04391595g/mol
• Monoisotopic Mass: 268.04391595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.5Ų

Additional information on 1,4-dioxa-8-thiaspiro4.5decan-2-ylmethyl methanesulfonate

Comprehensive Overview of 1,4-dioxa-8-thiaspiro[4.5]decan-2-ylmethyl methanesulfonate (CAS No. 2172025-58-8)

The compound 1,4-dioxa-8-thiaspiro[4.5]decan-2-ylmethyl methanesulfonate (CAS No. 2172025-58-8) is a specialized organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in pharmaceutical and materials science research due to its versatile applications. The presence of both 1,4-dioxa and thiaspiro moieties in its framework makes it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery and polymer chemistry.

In recent years, the demand for spirocyclic compounds like 1,4-dioxa-8-thiaspiro[4.5]decan-2-ylmethyl methanesulfonate has surged, driven by their role in developing novel therapeutics. The compound's methanesulfonate group enhances its reactivity, making it suitable for nucleophilic substitution reactions. This property is critical for designing biologically active molecules, a topic frequently searched in academic and industrial circles. Additionally, its stability under various conditions makes it a preferred choice for high-throughput screening in drug development.

The synthesis of CAS No. 2172025-58-8 involves multi-step organic reactions, often starting from readily available precursors. Its spiro[4.5]decane core is a hallmark of rigidity, which is advantageous for creating conformationally restricted analogs in medicinal chemistry. This feature aligns with current trends in fragment-based drug design, a hot topic in AI-driven drug discovery. The compound's 1,4-dioxa ring also contributes to its solubility, a key factor in formulation development.

From an industrial perspective, 1,4-dioxa-8-thiaspiro[4.5]decan-2-ylmethyl methanesulfonate is explored for its potential in advanced material synthesis. Its unique structure allows for incorporation into polymeric networks, enhancing thermal and mechanical properties. This application is particularly relevant to the growing field of smart materials, which is a frequently searched term in scientific databases. The compound's thioether linkage further expands its utility in cross-coupling reactions, a cornerstone of modern organic synthesis.

Environmental and safety considerations are also paramount when working with CAS No. 2172025-58-8. While it is not classified as hazardous, proper handling protocols are essential to ensure laboratory safety. This aligns with the increasing focus on green chemistry and sustainable synthesis, topics that dominate current scientific discourse. Researchers are actively investigating eco-friendly alternatives for traditional reagents, and this compound's efficiency makes it a candidate for such studies.

In summary, 1,4-dioxa-8-thiaspiro[4.5]decan-2-ylmethyl methanesulfonate (CAS No. 2172025-58-8) is a multifaceted compound with broad applications in pharmaceutical research, material science, and organic synthesis. Its unique structural features and reactivity profile position it as a valuable tool for addressing contemporary challenges in these fields. As interest in spirocyclic architectures and functionalized intermediates continues to grow, this compound is poised to play a pivotal role in future innovations.